N-(3-ethoxyphenyl)-4-methoxy-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide

• IUPAC Name: N-(3-ethoxyphenyl)-4-methoxy-3-(pyrrolidine-1-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C20H24N2O5S/c1-3-27-16-8-6-7-15(13-16)21-28(24,25)17-9-10-19(26-2)18(14-17)20(23)22-11-4-5-12-22/h6-10,13-14,21H,3-5,11-12H2,1-2H3
• InChI Key: YSBCYVJAGSVXSW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)C(=O)N3CCCC3
• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol

Description

N-(3-ethoxyphenyl)-4-methoxy-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide, also known as EPM-706, is a novel small molecule inhibitor that has been developed for the treatment of cancer. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Mechanism of Action

The mechanism of action of N-(3-ethoxyphenyl)-4-methoxy-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide involves inhibition of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer. CAIX plays a key role in pH regulation and is involved in tumor growth, invasion, and metastasis. By inhibiting CAIX, this compound disrupts the acidic microenvironment of the tumor, which is essential for tumor growth and survival.
Biochemical and Physiological Effects:
In addition to its anticancer effects, this compound has been found to have other biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of the enzyme carbonic anhydrase II (CAII), which is involved in the regulation of acid-base balance in the body. This compound has also been found to inhibit the activity of the enzyme carbonic anhydrase XII (CAXII), which is overexpressed in some types of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-ethoxyphenyl)-4-methoxy-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide in lab experiments is its specificity for CAIX, which makes it a useful tool for studying the role of CAIX in cancer. However, one limitation of using this compound is its relatively low potency compared to other CAIX inhibitors, which may limit its usefulness in some experiments.

Future Directions

There are several potential future directions for research on N-(3-ethoxyphenyl)-4-methoxy-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide. One area of interest is the development of more potent and selective CAIX inhibitors based on the structure of this compound. Another area of interest is the evaluation of this compound in combination with other anticancer agents, particularly immunotherapy agents. Finally, there is interest in the development of imaging agents based on this compound for use in cancer diagnosis and monitoring.

Scientific Research Applications

N-(3-ethoxyphenyl)-4-methoxy-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide has been extensively studied in preclinical models of cancer, including breast, lung, and prostate cancer. In these studies, this compound has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. This compound has also been found to be effective in combination with other anticancer agents, such as paclitaxel and cisplatin.